Cas no 1997729-30-2 (3-(5-amino-2-fluoropyrimidin-4-yl)oxypropan-1-ol)

• Product Name: 3-(5-amino-2-fluoropyrimidin-4-yl)oxypropan-1-ol
• CAS No: 1997729-30-2
• MF: C₇H₁₀FN₃O₂
• MW: 187.171604633331
• CID: 5950360
• PubChem ID: 165508866
• Update Time: 2025-05-21

3-(5-amino-2-fluoropyrimidin-4-yl)oxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-2-fluoropyrimidin-4-yl)oxypropan-1-ol
• 3-[(5-amino-2-fluoropyrimidin-4-yl)oxy]propan-1-ol
• EN300-1295413
• 1997729-30-2

• Inchi： 1S/C7H10FN3O2/c8-7-10-4-5(9)6(11-7)13-3-1-2-12/h4,12H,1-3,9H2
• InChI Key： NTHOHKSYHVSKCV-UHFFFAOYSA-N
• SMILES： FC1=NC=C(C(=N1)OCCCO)N

Computed Properties

• Exact Mass: 187.07570473g/mol
• Monoisotopic Mass: 187.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-(5-amino-2-fluoropyrimidin-4-yl)oxypropan-1-ol

Comprehensive Overview of 3-(5-amino-2-fluoropyrimidin-4-yl)oxypropan-1-ol (CAS No. 1997729-30-2)

3-(5-amino-2-fluoropyrimidin-4-yl)oxypropan-1-ol, identified by its CAS number 1997729-30-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that play a crucial role in nucleic acid synthesis and drug development. The presence of both amino and fluoro functional groups in its structure enhances its reactivity and potential applications in medicinal chemistry.

Researchers are particularly interested in 3-(5-amino-2-fluoropyrimidin-4-yl)oxypropan-1-ol due to its unique structural features, which make it a promising candidate for the development of novel therapeutics. The fluoropyrimidine moiety is known for its ability to improve the pharmacokinetic properties of drug molecules, such as bioavailability and metabolic stability. This has led to a surge in studies exploring its use in targeted therapies, especially in oncology and antiviral treatments.

In recent years, the demand for fluorinated pyrimidine derivatives has increased, driven by their efficacy in inhibiting key enzymes involved in DNA replication and repair. 3-(5-amino-2-fluoropyrimidin-4-yl)oxypropan-1-ol is no exception, with preliminary studies suggesting its potential as a kinase inhibitor or antimetabolite. These properties align with current trends in precision medicine, where researchers seek compounds that can selectively target disease pathways with minimal side effects.

The synthesis of CAS 1997729-30-2 involves multi-step organic reactions, often starting from commercially available pyrimidine precursors. Key steps include fluorination and etherification, which require careful optimization to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound and ensure its structural integrity.

Beyond its pharmaceutical applications, 3-(5-amino-2-fluoropyrimidin-4-yl)oxypropan-1-ol is also being investigated for its role in bioconjugation and probe development. Its reactive amino group allows for facile modification, making it a versatile building block for fluorescent labels or affinity tags used in biochemical assays. This versatility has sparked interest in the fields of diagnostics and molecular imaging.

As the scientific community continues to explore the potential of fluorinated heterocycles, compounds like 3-(5-amino-2-fluoropyrimidin-4-yl)oxypropan-1-ol are expected to remain at the forefront of innovation. Its combination of structural modularity and bioactivity positions it as a valuable tool for drug discovery and development. Future research may focus on optimizing its synthetic routes or expanding its therapeutic applications.

In summary, 3-(5-amino-2-fluoropyrimidin-4-yl)oxypropan-1-ol (CAS 1997729-30-2) represents a compelling example of how fluorinated pyrimidines can bridge the gap between chemical synthesis and biomedical innovation. Its ongoing study underscores the importance of small-molecule research in addressing unmet medical needs and advancing human health.